(3S,4S)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(oxolan-3-yl)pyrrolidine-3-carboxylic acid

• IUPAC Name: (3S,4S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(oxolan-3-yl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C14H23NO5/c1-14(2,3)20-13(18)15-6-10(9-4-5-19-8-9)11(7-15)12(16)17/h9-11H,4-8H2,1-3H3,(H,16,17)/t9?,10-,11+/m0/s1
• InChI Key: RRRJNVRBOZWEQI-QXXIUIOUSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C(C1)C(=O)O)C2CCOC2
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H]([C@@H](C1)C(=O)O)C2CCOC2
• Molecular Formula: C14H23NO5
• Molecular Weight: 285.34 g/mol

Description

(3S,4S)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(oxolan-3-yl)pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C14H23NO5 and its molecular weight is 285.34. The purity is usually 95%.
BenchChem offers high-quality (3S,4S)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(oxolan-3-yl)pyrrolidine-3-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3S,4S)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(oxolan-3-yl)pyrrolidine-3-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity Prediction

• Kharchenko et al. (2008) describe the synthesis of novel 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one bicyclic systems using 5-oxopyrrolidine-3-carboxylic acids. Their study includes predictions of the biological activity of these compounds (Kharchenko, Detistov, & Orlov, 2008).

Transformations into Pyrroles and Pyridines

• Clarke et al. (1985) conducted a study on the transformation of 3-formylchromones into pyrroles and pyridines, providing insights into the mechanistic pathways and confirming structures through degradation (Clarke, Fitton, Kosmirak, Suschitzky, & Suschitzky, 1985).

Structural Investigation of Triorganostannyl Esters

• Tzimopoulos et al. (2010) explored the synthesis and structural investigation of triorganostannyl esters of various pyridinylimino substituted aminobenzoic acids. Their work involves studying the physicochemical properties and the interaction of these compounds with metal centers (Tzimopoulos et al., 2010).

Novel Synthesis of Derivatives

• Mogulaiah, Sundar, & Tasleem (2018) synthesized novel derivatives by electrophilic substitution of pyrrolidine-1-carboxylic acid with various halides. They characterized these compounds using spectroscopic methods (Mogulaiah, Sundar, & Tasleem, 2018).

Carbonylative Approach to Pyrrole Derivatives

• Gabriele et al. (2012) presented a novel approach to functionalized pyrroles based on Pd-catalyzed oxidative heterocyclization-alkoxycarbonylation. This process was applied to N-Boc-1-amino-3-yn-2-ols and led to the synthesis of pyrrole derivatives (Gabriele, Veltri, Mancuso, Salerno, Maggi, & Aresta, 2012).

Synthesis of Isoxazoles

• Ruano, Fajardo, & Martín (2005) synthesized alkyl 4-(diethoxymethyl)-3-pyridin-3-ylisoxazole-5-carboxylates, providing a scaffold for the synthesis of highly functionalized 3-(pyridin-3-yl)isoxazoles (Ruano, Fajardo, & Martín, 2005).